2-(1H-1,3-benzodiazol-1-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• InChI: InChI=1S/C18H20N6O/c25-18(11-22-12-19-16-3-1-2-4-17(16)22)24-13-5-6-14(24)10-15(9-13)23-8-7-20-21-23/h1-4,7-8,12-15H,5-6,9-11H2
• InChI Key: RGZQCFAHVNKPBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)CN3C=NC4=CC=CC=C43)N5C=CN=N5
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

2-(1H-1,3-benzodiazol-1-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one is a useful research compound. Its molecular formula is C18H20N6O and its molecular weight is 336.399. The purity is usually 95%.
The exact mass of the compound 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-1,3-benzodiazol-1-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Muscarinic Activities

Research on similar triazole and tetrazole derivatives, including the synthesis and evaluation of their muscarinic activities, has been conducted. These studies involve the synthesis of methyl or unsubstituted triazoles, triazoles, and tetrazoles substituted with azabicyclo groups. Their potency and efficacy as muscarinic ligands were determined through radioligand binding assays, highlighting the relationship between the electrostatic potential of the compounds and their biological activity (Wadsworth et al., 1992).

Nanocatalysis for Heterocyclic Synthesis

Another area of application involves using magnetic nanoparticle-supported catalysts for the synthesis of heterocyclic compounds like quinazolinones and benzimidazoles. This approach features the use of 1,4-Diazabicyclo[2.2.2]octane tribromide supported on magnetic nanoparticles as an efficient catalyst for oxidative cyclization processes, demonstrating its utility in synthesizing complex organic structures (Rostami et al., 2017).

Structural and Catalytic Studies

Further research has explored the structural characteristics and potential catalytic applications of compounds derived from 1,2-bis(1H-tetrazol-5-yl)ethane. These studies have focused on the synthesis of terminal bis-acetylenes and their behavior in cycloaddition reactions, contributing to the development of new heterocyclic assemblies with potential application in various fields, including materials science and catalysis (Ishmetova et al., 2016).

Molecular Interactions and Stability

Investigations into the molecular interactions and stability of triazole derivatives have provided insights into their electronic properties and thermal behavior. This includes studies on donor-acceptor triazenes, which have been synthesized and characterized to understand their structural stability and potential applications in materials chemistry (Khramov & Bielawski, 2007).

Antimicrobial Activities

Research has also been conducted on the synthesis and characterization of novel derivatives for evaluating their antimicrobial and antifungal activities. This includes the development of compounds with potential therapeutic applications, demonstrating the broad utility of such chemical structures in the search for new bioactive substances (Pejchal et al., 2015).